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Compound of Interest

Compound Name: 2,2-Dimethylpentane

Cat. No.: B165184 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of organic compounds is paramount. Heptane and its isomers are

frequently utilized as non-polar solvents, in organic synthesis, and as reference standards.

Their distinct boiling points and densities, arising from variations in their molecular structures,

are critical parameters for process design, purification, and analytical method development.

This guide provides a detailed comparison of the boiling points and densities of all nine isomers

of heptane, supported by standardized experimental methodologies.

Comparison of Physical Properties
The boiling points and densities of the nine structural isomers of heptane are summarized in

the table below. A clear trend is observable: as the degree of branching in the carbon chain

increases, both the boiling point and density generally decrease. This is attributed to the

reduction in the surface area of the more compact, branched molecules, which leads to weaker

van der Waals intermolecular forces. Consequently, less energy is required to overcome these

forces for the substance to boil.
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Isomer Structure Boiling Point (°C)
Density (g/mL at
20°C)

n-Heptane CH₃(CH₂)₅CH₃ 98.4[1] 0.684[2]

2-Methylhexane (CH₃)₂CH(CH₂)₃CH₃ 90.0[3] 0.679[3]

3-Methylhexane
CH₃CH₂CH(CH₃)

(CH₂)₂CH₃
92.0 0.687

2,2-Dimethylpentane (CH₃)₃CCH₂CH₂CH₃ 79.2[4] 0.674[4][5][6][7]

2,3-Dimethylpentane
(CH₃)₂CHCH(CH₃)CH

₂CH₃
89.8[8][9] 0.695[8][10][11]

2,4-Dimethylpentane
(CH₃)₂CHCH₂CH(CH₃

)₂
80.5[12][13] 0.673[12][13][14]

3,3-Dimethylpentane
CH₃CH₂C(CH₃)₂CH₂C

H₃
86.0[15] 0.693[15]

3-Ethylpentane (CH₃CH₂)₃CH 93.5 0.698

2,2,3-Trimethylbutane (CH₃)₃CCH(CH₃)₂ 80.9 0.690

Experimental Protocols
The accurate determination of boiling points and densities is crucial for the reliable

characterization of chemical substances. The following are standardized methods widely

accepted in the scientific community.

Determination of Boiling Point
A standard method for determining the boiling point of volatile organic liquids is outlined in

ASTM D1078.[15] This test method covers the distillation range of liquids that are chemically

stable during the process and boil between 30 and 350 °C.[15]

Methodology:

Apparatus: The setup consists of a distillation flask, a condenser, a receiving graduate, and a

calibrated thermometer.
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Procedure: A measured volume of the sample is placed in the distillation flask with a few

boiling chips. The flask is heated, and the vapor is passed through the condenser. The

temperature at which the first drop of condensate falls from the condenser is recorded as the

initial boiling point. The temperature is continuously monitored as the distillation proceeds.

The boiling point is typically reported as the temperature observed when a specific volume of

the liquid has distilled.

Significance: This method provides a measure of the volatility of a liquid and is essential for

quality control and for assessing compliance with specifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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